N-(4-acetylphenyl)-2-((1-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-1H-indol-3-yl)thio)acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]indol-3-yl]sulfanylacetamide
• InChI: InChI=1S/C26H29N3O3S/c1-18-11-13-28(14-12-18)26(32)16-29-15-24(22-5-3-4-6-23(22)29)33-17-25(31)27-21-9-7-20(8-10-21)19(2)30/h3-10,15,18H,11-14,16-17H2,1-2H3,(H,27,31)
• InChI Key: CLMLBTMVOIRZDH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)SCC(=O)NC4=CC=C(C=C4)C(=O)C
• Molecular Formula: C26H29N3O3S
• Molecular Weight: 463.6 g/mol

Description

N-(4-acetylphenyl)-2-((1-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-1H-indol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H29N3O3S and its molecular weight is 463.6. The purity is usually 95%.
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Scientific Research Applications

Photoinitiators for Polymer Networks

The study by Batibay et al. (2020) introduces a thioxanthone attached polyhedral oligomeric silsesquioxane (POSS) nano-photoinitiator used for the preparation of PMMA hybrid networks in air. This research underscores the role of sophisticated molecular design in developing photoinitiators that enhance the thermal stability and robustness of polymer/filler networks. The unique absorption characteristics and high molar absorptivity of the compound facilitate polymerization under air, illustrating the compound's potential in materials science and engineering applications (Batibay, Gunkara, Ocal, & Arsu, 2020).

Leukotriene Receptor Antagonists

Research by Chan et al. (1996) explores structure-activity relationships of leukotriene B4 (LTB4) receptor antagonists, focusing on compounds with a 2-[methyl(2-phenethyl)amino]-2-oxoethyl side chain. This work provides a foundation for understanding how modifications to the phenyl ring influence binding affinity with LTB4 receptors. The findings highlight the significance of molecular modifications in developing compounds with high specificity and potency as receptor antagonists, which has implications for therapeutic applications in treating inflammatory diseases (Chan et al., 1996).

Potential Pesticides

Olszewska et al. (2011) characterize N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, potential pesticides, using X-ray powder diffraction. The structural elucidation of these compounds provides insights into their potential applications in agriculture, showcasing how chemical synthesis and characterization contribute to the development of new pesticides (Olszewska, Tarasiuk, & Pikus, 2011).

Anticonvulsant Agents

The synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents by Severina et al. (2020) demonstrates the potential of structurally complex acetamides in pharmacology. Through a combination of synthesis, docking studies, and pharmacological evaluation, this research highlights the role of molecular design in discovering new therapeutic agents for epilepsy (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).